Cas no 151868-17-6 (2-Fluoro-3-(trifluoromethyl)anisole)

• Product Name: 2-Fluoro-3-(trifluoromethyl)anisole
• CAS No: 151868-17-6
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD01631563
• CID: 91928
• PubChem ID: 2774768
• Update Time: 2025-05-21

2-Fluoro-3-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-methoxy-3-(trifluoromethyl)benzene
• 2-Fluoro-3-methoxybenzotrifluoride
• 2-Fluoro-3-(trifluoromethyl)anisole
• 2-FLUORO-3-PERFLUOROMETHYLANISOLE
• Benzene,2-fluoro-1-methoxy-3-(trifluoromethyl)
• JS-4149
• 2-Fluoro-3-(trifluoromethyl)phenol, methyl ether
• FT-0713330
• 151868-17-6
• CS-0328664
• MFCD01631563
• DTXSID70379210
• A809232
• SCHEMBL4511619
• VALERICACIDHYDRAZIDE
• 2-fluoranyl-1-methoxy-3-(trifluoromethyl)benzene
• AKOS006230236
• SY062432
• G86677

• MDL： MFCD01631563
• Inchi： 1S/C8H6F4O/c1-13-6-4-2-3-5(7(6)9)8(10,11)12/h2-4H,1H3
• InChI Key： YZZDEYSCSPZMIG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(F)(F)F)OC

Computed Properties

• Exact Mass: 194.03500
• Monoisotopic Mass: 194.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.9

Experimental Properties

• Flash Point: 71°(160°F)
• Refractive Index: 1.4370
• PSA: 9.23000
• LogP: 2.85310

2-Fluoro-3-(trifluoromethyl)anisole Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN1993
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Fluoro-3-(trifluoromethyl)anisole

Professional Introduction to 2-Fluoro-3-(trifluoromethyl)anisole (CAS No. 151868-17-6)

2-Fluoro-3-(trifluoromethyl)anisole, a compound with the chemical formula C₉H₇FO₃, is a fluorinated aromatic ether that has garnered significant attention in the field of pharmaceutical and agrochemical research. The presence of both fluoro and trifluoromethyl substituents imparts unique electronic and steric properties to this molecule, making it a valuable intermediate in the synthesis of various bioactive compounds. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, highlighting its relevance in contemporary chemical biology and drug discovery.

The molecular structure of 2-Fluoro-3-(trifluoromethyl)anisole consists of a benzene ring substituted with a fluoro group at the 2-position and a trifluoromethyl group at the 3-position, along with an oxygen atom forming an ether linkage. This specific arrangement of functional groups enhances the compound's reactivity and selectivity in various chemical transformations. The electron-withdrawing nature of the fluoro and trifluoromethyl groups influences the electronic distribution across the aromatic ring, making it more susceptible to nucleophilic substitution reactions compared to its non-fluorinated analogs.

In terms of synthesis, 2-Fluoro-3-(trifluoromethyl)anisole can be prepared through several routes, including Friedel-Crafts alkylation followed by fluorination and trifluoromethylation. Recent advances in catalytic systems have enabled more efficient and sustainable methods for introducing these fluorinated moieties. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the aromatic core with high precision. These methods not only improve yield but also minimize waste, aligning with green chemistry principles.

The significance of 2-Fluoro-3-(trifluoromethyl)anisole extends beyond its role as a synthetic intermediate. Its unique structural features make it a promising candidate for developing novel therapeutic agents. The fluoro group is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules, while the trifluoromethyl group can modulate lipophilicity and bioavailability. These properties have been exploited in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

Recent studies have highlighted the potential of 2-Fluoro-3-(trifluoromethyl)anisole in medicinal chemistry. For example, researchers have utilized this compound as a building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The combination of fluoro and trifluoromethyl groups provides a scaffold that can interact selectively with specific biological targets, leading to improved drug efficacy and reduced side effects. Additionally, computational modeling has been employed to predict how modifications to this molecule can enhance its pharmacokinetic properties.

In agrochemical applications, 2-Fluoro-3-(trifluoromethyl)anisole has been incorporated into the development of novel pesticides and herbicides. The fluorinated aromatic core contributes to the compound's stability under environmental conditions while maintaining its activity against pests. Furthermore, its resistance to degradation ensures prolonged efficacy in agricultural settings. This has opened up new avenues for crop protection strategies that are both effective and sustainable.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structure of complex fluorinated molecules like 2-Fluoro-3-(trifluoromethyl)anisole. These techniques provide detailed information about atomic connectivity and functional group environments, which is crucial for understanding their reactivity and biological activity.

Emerging research trends indicate that 2-Fluoro-3-(trifluoromethyl)anisole will continue to play a pivotal role in drug discovery and agrochemical development. The integration of machine learning algorithms with experimental data is enabling more rapid identification of promising candidates for further optimization. This interdisciplinary approach leverages computational power to accelerate the discovery process while reducing reliance on traditional trial-and-error methods.

In conclusion, 2-Fluoro-3-(trifluoromethyl)anisole (CAS No. 151868-17-6) is a versatile fluorinated aromatic ether with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate in synthetic chemistry, while its biological activity positions it as a key player in drug development. As research progresses, this compound will undoubtedly continue to contribute to advancements in chemical biology and related fields.